Cas no 1171918-85-6 (Methyl 5-chloro-6-fluoronicotinate)

• Product Name: Methyl 5-chloro-6-fluoronicotinate
• CAS No: 1171918-85-6
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• CID: 1003452
• PubChem ID: 45588277
• Update Time: 2025-09-22

Methyl 5-chloro-6-fluoronicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-6-fluoronicotinate
• AG-B-28202
• ANW-55281
• CTK6J0971
• MolPort-008-145-923
• SBB091004
• 1171918-85-6
• EN300-374048
• methyl 5-chloro-6-fluoronicotinate, AldrichCPR
• ED-0706
• Methyl5-chloro-6-fluoropyridine-3-carboxylate
• BCP30975
• Z1201626560
• 5-Chloro-6-fluoro-nicotinic acid methyl ester
• 3-Pyridinecarboxylic acid, 5-chloro-6-fluoro-, methyl ester
• G19764
• AKOS005072325
• DTXSID80670609
• MFCD12498696
• WWB91885
• Methyl5-chloro-6-fluoronicotinate
• methyl 5-chloro-6-fluoropyridine-3-carboxylate
• CS-0441492
• DB-158694

• MDL： MFCD12498696
• Inchi： 1S/C7H5ClFNO2/c1-12-7(11)4-2-5(8)6(9)10-3-4/h2-3H,1H3
• InChI Key： CBLBXPUJKGKFPQ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(C(=O)OC)=C1)F

Computed Properties

• Exact Mass: 188.999
• Monoisotopic Mass: 188.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 1.8

Experimental Properties

• Melting Point: 71-72°

Methyl 5-chloro-6-fluoronicotinate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 5-chloro-6-fluoronicotinate

Methyl 5-chloro-6-fluoronicotinate (CAS No. 1171918-85-6): A Comprehensive Overview

Methyl 5-chloro-6-fluoronicotinate (CAS No. 1171918-85-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural and chemical properties, plays a pivotal role in the synthesis of various biologically active molecules. Its molecular structure, featuring both chloro and fluoro substituents, contributes to its versatility and reactivity, making it a valuable intermediate in multiple synthetic pathways.

The chemical formula of Methyl 5-chloro-6-fluoronicotinate is C₇H₆ClFNO₂, reflecting its composition of carbon, hydrogen, chlorine, fluorine, nitrogen, and oxygen atoms. The presence of both electronegative fluorine and chlorine atoms enhances its interaction with biological targets, making it an attractive candidate for drug development. The ester group (-COOCH₃) further modulates its reactivity, allowing for facile modifications and derivatizations that can lead to novel pharmacophores.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for fluorinated compounds due to their improved metabolic stability and binding affinity to biological receptors. Methyl 5-chloro-6-fluoronicotinate exemplifies this trend, as its fluorine atom can significantly enhance the bioavailability and efficacy of drug candidates. Researchers have leveraged its structural features to develop inhibitors targeting various therapeutic areas, including oncology, infectious diseases, and neurodegenerative disorders.

One of the most compelling applications of Methyl 5-chloro-6-fluoronicotinate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in cancer progression. By incorporating the compound into the structure of kinase inhibitors, scientists have been able to develop molecules with enhanced selectivity and potency. For instance, studies have shown that derivatives of Methyl 5-chloro-6-fluoronicotinate can effectively inhibit tyrosine kinases, which are overexpressed in many solid tumors.

The agrochemical sector has also benefited from the use of Methyl 5-chloro-6-fluoronicotinate. Its derivatives have been explored as potential herbicides and fungicides due to their ability to disrupt essential metabolic pathways in pests and weeds. The chloro and fluoro substituents contribute to its bioactivity by enhancing its lipophilicity and cell membrane permeability. This has led to the development of environmentally friendly crop protection agents that offer effective pest control while minimizing ecological impact.

The synthesis of Methyl 5-chloro-6-fluoronicotinate involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions followed by esterification steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms efficiently. These synthetic methodologies ensure high yields and purity, which are critical for pharmaceutical applications where impurities can affect drug safety and efficacy.

The safety profile of Methyl 5-chloro-6-fluoronicotinate is another area of interest for researchers. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to prevent exposure during synthesis and handling. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is recommended when working with this compound. Additionally, storage conditions should be controlled to prevent degradation due to moisture or air exposure.

The future prospects of Methyl 5-chloro-6-fluoronicotinate are promising, with ongoing research exploring new derivatives and applications. The growing emphasis on fluorinated compounds in drug discovery suggests that this compound will continue to play a significant role in pharmaceutical innovation. Collaborative efforts between academia and industry are expected to yield novel therapeutic agents that leverage its unique chemical properties.

In conclusion, Methyl 5-chloro-6-fluoronicotinate (CAS No. 1171918-85-6) is a versatile organic compound with broad applications in pharmaceuticals and agrochemicals. Its structural features enable the development of biologically active molecules with enhanced efficacy and selectivity. As research progresses, this compound is poised to contribute significantly to advancements in drug discovery and crop protection technologies.